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Compound of Interest

Compound Name: SR10067
Cat. No.: B15608826
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of SR10067, a potent
and selective REV-ERB agonist, in Dimethyl Sulfoxide (DMSO) for in vitro studies and in a corn
oil vehicle for in vivo experiments. Adherence to these guidelines is crucial for ensuring
consistent and reproducible experimental outcomes.

Data Presentation: SR10067 Solubility

The following table summarizes the known solubility parameters of SR10067 in the
recommended solvents.
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Solvent/Vehicle

SR10067
Concentration

Molar Equivalent

Notes

Ultrasonic treatment is

recommended to

100% DMSO 100 mg/mL][1] 214.79 mM[1] )
achieve full
dissolution.[1]
10% DMSO in Corn A clear solution can
> 2.5 mg/mL[1] =>5.37 mM[1]

oll

be achieved.[1]

Experimental Protocols

Protocol 1: Preparation of SR10067 in DMSO for In Vitro

Applications

This protocol details the preparation of a concentrated SR10067 stock solution in DMSO,

suitable for use in cell-based assays.

Materials:

SR10067 powder

e Anhydrous, sterile DMSO

» Sterile, amber microcentrifuge tubes or vials

o Calibrated pipettes and sterile, filtered pipette tips

o \ortex mixer

o Water bath sonicator

o Sterile 0.22 um PTFE syringe filter

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

Weighing SR10067: Accurately weigh the desired amount of SR10067 powder and place it in
a sterile amber microcentrifuge tube.

Solvent Addition: Add the calculated volume of sterile DMSO to achieve the desired stock
concentration (e.g., 100 mg/mL).

Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a water bath sonicator. Sonicate in
short bursts of 5-10 minutes, vortexing in between, until the solution is clear. Gentle
warming to 37°C can aid dissolution.

Sterile Filtration:

o To ensure sterility for cell culture applications, filter the SR10067 stock solution through a
0.22 um PTFE syringe filter into a new sterile, amber tube. PTFE filters are recommended
for their compatibility with DMSO.[2][3]

Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[1]

Preparation of Working Solution:
o When ready to use, thaw an aliquot at room temperature.

o Dilute the stock solution in pre-warmed cell culture medium to the final desired
concentration. It is critical to ensure the final concentration of DMSO in the cell culture
medium is kept low, typically below 0.5%, as higher concentrations can be cytotoxic.[4][5]
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[6][7][8] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Protocol 2: Preparation of SR10067 in Corn Oil for In
Vivo Applications

This protocol describes the preparation of an SR10067 suspension in a corn oil-based vehicle
for administration in animal models, such as by intraperitoneal (IP) injection.

Materials:

SR10067 powder

e Anhydrous, sterile DMSO

« Sterile corn oil

 Sterile conical tubes or vials

o Calibrated pipettes and sterile pipette tips
e \ortex mixer

o Water bath sonicator or probe sonicator
Procedure:

e Preparation of SR10067/DMSO Premix:

o In a sterile tube, dissolve the required amount of SR10067 powder in sterile DMSO. For a
final formulation of 10% DMSO, this will be 1/10th of your final desired volume.

o Ensure complete dissolution by vortexing and, if necessary, brief sonication as described
in Protocol 1.

» Vehicle Preparation:
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o In a separate larger sterile tube, measure out the required volume of sterile corn oil (90%
of the final volume).

e Combining the Premix and Vehicle:

o Slowly add the SR10067/DMSO premix dropwise to the corn oil while continuously
vortexing. This gradual addition is crucial to prevent precipitation of the compound.

e Homogenization:

o After the complete addition of the premix, vortex the mixture vigorously for at least 5
minutes to ensure a homogenous suspension.

o For a more uniform suspension, sonicate the final mixture. A water bath sonicator can be
used for 15-30 minutes, or a probe sonicator at a low power setting for short bursts,
ensuring the solution does not overheat.

e Administration:
o Before each administration, vortex the suspension thoroughly to ensure a uniform dose.

o Itis recommended to prepare this formulation fresh before each experiment. If short-term
storage is necessary, store at 4°C, protected from light, and bring to room temperature
before use.

Visualizations
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Experimental Workflow for SR10067 Solubilization
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Caption: Workflow for SR10067 solubilization.
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SR10067 and the REV-ERB Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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